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Compound of Interest

Compound Name: Altrenogest

Cat. No.: B1664803 Get Quote

Altrenogest, a synthetic progestin, is a widely utilized tool in the swine industry for

synchronizing estrus in gilts and sows. Its application allows for more efficient breeding

management, optimized facility use, and the creation of uniform farrowing groups. This guide

provides an objective comparison of Altrenogest's performance with control treatments,

supported by experimental data, detailed methodologies, and an exploration of its mechanism

of action. While direct comparative studies between Altrenogest and other specific synthetic

progestins in swine are limited in publicly available literature, this guide summarizes the robust

data on Altrenogest's efficacy.

Data Presentation: Altrenogest Efficacy in Swine
The following tables summarize quantitative data from various studies on the efficacy of

Altrenogest for estrus synchronization and its impact on subsequent reproductive performance

in swine.

Table 1: Estrus Synchronization in Gilts Treated with Altrenogest Compared to Control
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Parameter
Altrenogest
Treatment

Control (No
Treatment)

Study Reference(s)

Estrus Response Rate

(within 7-10 days

post-treatment)

87% - 100% 24% [1][2]

Mean Interval to

Estrus (days post-

treatment)

5.2 - 6.5 Variable [1][2]

Synchronization of

Estrus (peak

response)

Majority within a 2-3

day window
Randomly distributed [3]

Table 2: Reproductive Performance in Swine Treated with Altrenogest Compared to Control

Parameter
Altrenogest
Treatment

Control (No
Treatment)

Study Reference(s)

Farrowing Rate 74.9% - 93.2%
86.3% - 94.3%

(similar to treated)

Total Piglets Born per

Litter
12.06 - 17.3 16.6

Piglets Born Alive per

Litter
15.6 14.8

Stillbirth Rate 5.9% 7.6%

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of experimental protocols from key studies on Altrenogest.

Study on Estrus Synchronization and Subsequent
Reproductive Performance
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Objective: To evaluate the efficacy of Altrenogest in synchronizing estrus and its effects on

the reproductive performance of gilts and sows in two different breeding herds.

Animals: A total of 123 gilts and 70 sows in Herd 1, and 484 gilts in Herd 2.

Treatment:

Treated Group: Gilts received 15 mg of Altrenogest daily for 14 days, while sows

received the same dosage for 10 days. The Altrenogest was administered by top-

dressing on their feed.

Control Group: Received no treatment.

Data Collection:

Estrus Detection: Daily observation for signs of estrus in the presence of a boar.

Mating: Hand-mating was performed once daily during estrus.

Reproductive Performance: Farrowing rates, litter size (total born and born alive), and the

number of stillborn pigs were recorded.

Statistical Analysis: Data were analyzed using General Linear Models (GLM) and chi-square

analysis to compare the treated and control groups.

Study on Altrenogest Supplementation During Early
Pregnancy

Objective: To determine the effect of Altrenogest supplementation during early pregnancy

on the reproductive performance of sows.

Animals: 301 sows of varying parities.

Treatment:

ALT Group (n=138): Received a daily oral dose of 20 mg of Altrenogest from day 6 to day

12 of pregnancy.
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CON Group (n=163): Received no supplementation.

Data Collection:

Reproductive Performance: Farrowing rate, total piglets born, piglets born alive, stillbirth

rate, and piglet birth weights were recorded.

Placental Weight: Total placental weight was measured after farrowing.

Statistical Analysis: The collected data were analyzed to identify statistically significant

differences between the ALT and CON groups.

Signaling Pathways and Experimental Workflows
To visualize the biological processes and experimental designs, the following diagrams are

provided in Graphviz DOT language.
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Caption: Mechanism of Action of Altrenogest on the HPG Axis.
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Caption: Experimental Workflow for Estrus Synchronization Study.

Conclusion
Altrenogest is a highly effective synthetic progestin for the synchronization of estrus in swine,

particularly in gilts. The administration of Altrenogest consistently results in a predictable and

synchronized onset of estrus following treatment withdrawal. This allows for streamlined

breeding procedures and improved management of farrowing groups. Furthermore, studies

have shown that Altrenogest treatment can lead to an increase in the number of piglets born

alive and a reduction in the stillbirth rate, suggesting a positive impact on subsequent

reproductive performance.

While the available data robustly supports the efficacy of Altrenogest when compared to no

treatment, there is a notable gap in the scientific literature regarding direct, head-to-head

comparisons with other synthetic progestins in swine. Future research focusing on such

comparative studies would be invaluable for providing a more complete picture of the relative

advantages and disadvantages of different progestin-based protocols for estrus

synchronization in the swine industry. The detailed experimental protocols and understanding

of the signaling pathways provided in this guide offer a solid foundation for such future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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